Cas no 1041426-05-4 (5-Chloropyridin-3-yl 4-hydroxy-7-(trifluoromethyl)quinoline-3-carboxylate)

• Product Name: 5-Chloropyridin-3-yl 4-hydroxy-7-(trifluoromethyl)quinoline-3-carboxylate
• CAS No: 1041426-05-4
• MF: C₁₆H₈ClF₃N₂O₃
• MW: 368.694533348084
• CID: 3167236
• PubChem ID: 44577147
• Update Time: 2025-05-20

5-Chloropyridin-3-yl 4-hydroxy-7-(trifluoromethyl)quinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-Chloropyridin-3-yl4-hydroxy-7-(trifluoromethyl)quinoline-3-carboxylate
• 1041426-05-4
• 5-Chloropyridin-3-yl 4-hydroxy-7-(trifluoromethyl)quinoline-3-carboxylate
• CHEMBL508544

• Inchi： 1S/C16H8ClF3N2O3/c17-9-4-10(6-21-5-9)25-15(24)12-7-22-13-3-8(16(18,19)20)1-2-11(13)14(12)23/h1-7H,(H,22,23)
• InChI Key： TZWXAXFZASSAIQ-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(=C1)OC(C1=CNC2C=C(C(F)(F)F)C=CC=2C1=O)=O

Computed Properties

• Exact Mass: 368.0175543Da
• Monoisotopic Mass: 368.0175543Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 68.3Ų

Additional information on 5-Chloropyridin-3-yl 4-hydroxy-7-(trifluoromethyl)quinoline-3-carboxylate

5-Chloropyridin-3-yl 4-hydroxy-7-(trifluoromethyl)quinoline-3-carboxylate: A Comprehensive Overview

The compound with CAS No. 1041426-05-4, commonly referred to as 5-Chloropyridin-3-yl 4-hydroxy-7-(trifluoromethyl)quinoline-3-carboxylate, has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of quinoline, a heterocyclic aromatic system that has been extensively studied for its diverse biological activities. The presence of a chloropyridine moiety and a trifluoromethyl group introduces unique electronic and steric properties, making it a promising candidate for various applications.

Recent studies have highlighted the potential of 5-Chloropyridin-3-yl 4-hydroxy-7-(trifluoromethyl)quinoline-3-carboxylate in drug discovery. Its structure, which includes a hydroxyl group at the 4-position and a carboxylate ester at the 3-position, suggests that it may exhibit antioxidant and anti-inflammatory properties. Researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings underscore its potential as a lead compound for developing novel anti-inflammatory agents.

The synthesis of 5-Chloropyridin-3-yl 4-hydroxy-7-(trifluoromethyl)quinoline-3-carboxylate involves a multi-step process that combines advanced organic synthesis techniques. The incorporation of the trifluoromethyl group is particularly challenging due to its electron-withdrawing nature, which can influence the reactivity of the molecule during synthesis. Recent advancements in fluorination methods have enabled more efficient and selective incorporation of this group, enhancing the overall yield and purity of the compound.

In terms of applications, this compound has shown promise in the field of materials science. Its aromatic system and functional groups make it suitable for use in organic electronics, particularly as a component in light-emitting diodes (LEDs) and solar cells. The chloropyridine moiety contributes to its stability under thermal and photochemical conditions, while the trifluoromethyl group enhances its electronic properties. These characteristics make it a valuable building block for designing advanced electronic materials.

Moreover, 5-Chloropyridin-3-yl 4-hydroxy-7-(trifluoromethyl)quinoline-3-carboxylate has been investigated for its potential in agricultural applications. Studies have demonstrated that it may act as a plant growth regulator, promoting root development and enhancing stress tolerance in crops. The hydroxyl group plays a crucial role in mediating these effects by interacting with plant hormones such as auxins and gibberellins.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to reduce costs and improve scalability. Additionally, efforts are being made to explore its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), to assess its suitability as an oral drug delivery candidate. Collaborative studies between chemists and biologists are expected to unlock new therapeutic applications for this versatile compound.

In conclusion, 5-Chloropyridin-3-yl 4-hydroxy-7-(trifluoromethyl)quinoline-3-carboxylate represents a fascinating example of how structural modifications can enhance the functionality of organic compounds. With its diverse range of applications spanning drug discovery, materials science, and agriculture, this compound continues to be a focal point for scientific innovation.